Cas no 946284-73-7 (N-(3-chloro-4-methylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide
• CAS No: 946284-73-7
• MF: C₁₆H₁₃ClN₂O₂S
• MW: 332.804621458054
• CID: 6072362
• PubChem ID: 16879547
• Update Time: 2025-10-06

N-(3-chloro-4-methylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide
• N-(3-chloro-4-methylphenyl)-2-(5-thiophen-2-yl-1,2-oxazol-3-yl)acetamide
• N-(3-chloro-4-methylphenyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide
• F5001-1319
• AKOS024487271
• N-(3-chloro-4-methylphenyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide
• 946284-73-7
• VU0627696-1

• Inchi： 1S/C16H13ClN2O2S/c1-10-4-5-11(7-13(10)17)18-16(20)9-12-8-14(21-19-12)15-3-2-6-22-15/h2-8H,9H2,1H3,(H,18,20)
• InChI Key： UXPBYFVYEXYVNS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(Cl)=C1)(=O)CC1C=C(C2SC=CC=2)ON=1

Computed Properties

• Exact Mass: 332.0386265g/mol
• Monoisotopic Mass: 332.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.4Ų

Additional information on N-(3-chloro-4-methylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide

Comprehensive Overview of N-(3-chloro-4-methylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide (CAS No. 946284-73-7)

The compound N-(3-chloro-4-methylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide (CAS No. 946284-73-7) is a specialized organic molecule with a unique structural framework, combining a thiophene ring, an oxazole moiety, and an acetamide functional group. This intricate architecture makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive agents. The presence of the 3-chloro-4-methylphenyl group further enhances its potential for targeted applications, such as enzyme inhibition or receptor modulation.

In recent years, the demand for heterocyclic compounds like N-(3-chloro-4-methylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide has surged due to their versatility in drug discovery. Researchers are actively exploring its role in addressing antibiotic resistance and chronic inflammatory diseases, two of the most pressing challenges in modern medicine. The compound's thiophene-oxazole hybrid structure is particularly noteworthy, as it mimics natural pharmacophores found in many FDA-approved drugs.

From a synthetic chemistry perspective, the preparation of CAS No. 946284-73-7 involves multi-step organic reactions, including cyclization and amide coupling. Its purity and stability are critical for reproducible results in biological assays, which is why advanced analytical techniques like HPLC and NMR spectroscopy are often employed for characterization. The compound's logP and solubility profiles also make it a candidate for formulation studies, aligning with the growing trend of computational drug design and QSAR modeling.

Environmental and regulatory considerations are equally important when discussing N-(3-chloro-4-methylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide. While it is not classified as hazardous, its degradation pathways and ecotoxicity are under scrutiny to ensure compliance with green chemistry principles. This aligns with the broader industry shift toward sustainable synthesis and biodegradable materials, topics frequently searched by professionals in the field.

In conclusion, CAS No. 946284-73-7 represents a compelling case study in the intersection of medicinal chemistry and materials science. Its potential applications span from precision agriculture to neurological therapeutics, making it a versatile tool for researchers. As the scientific community continues to explore its properties, this compound may soon emerge as a cornerstone in next-generation small-molecule therapeutics.